Mechanism of initiation of cumene autoxidation by palladium(0) complexes

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2971000788B

Abstract

Chain initiation in the liquid-phase autoxidation of cumene at 35° catalysed by the palladium(0) complex (Ph3P)4Pd, occurs via hydroperoxide decomposition and not via an “oxygen activation” mechanism.

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